Cas no 1319197-32-4 (2-Amino-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde)
1319197-32-4 structure
Product Name:2-Amino-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde
CAS No:1319197-32-4
MF:C13H18BNO3
MW:247.097923755646
MDL:MFCD22494521
CID:2192292
PubChem ID:77230989
Update Time:2024-11-02
2-Amino-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 2-Amino-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde
- 2-amino-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde
- (4-Amino-3-formylphenyl)boronic acid pinacol ester
- JAPHBZZZSMLYAU-UHFFFAOYSA-N
- SB11738
- 2-Amino-benzaldehyde-5-boronic acid pinacol ester
- CS-0052056
- MFCD22494521
- AKOS025403468
- 1319197-32-4
- AS-51665
- P13226
- SCHEMBL2279721
- DA-12358
-
- MDL: MFCD22494521
- Inchi: 1S/C13H18BNO3/c1-12(2)13(3,4)18-14(17-12)10-5-6-11(15)9(7-10)8-16/h5-8H,15H2,1-4H3
- InChI Key: JAPHBZZZSMLYAU-UHFFFAOYSA-N
- SMILES: O1B(C2C=CC(=C(C=O)C=2)N)OC(C)(C)C1(C)C
Computed Properties
- Exact Mass: 247.1379736g/mol
- Monoisotopic Mass: 247.1379736g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 316
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 61.6
2-Amino-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM207478-1g |
2-Amino-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde |
1319197-32-4 | 95+% | 1g |
$693 | 2021-08-04 | |
| Chemenu | CM207478-1g |
2-Amino-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde |
1319197-32-4 | 95%+ | 1g |
$951 | 2024-08-02 | |
| abcr | AB458874-250 mg |
(4-Amino-3-formylphenyl)boronic acid pinacol ester; . |
1319197-32-4 | 250mg |
€172.80 | 2023-04-22 | ||
| abcr | AB458874-1 g |
(4-Amino-3-formylphenyl)boronic acid pinacol ester; . |
1319197-32-4 | 1g |
€351.60 | 2023-04-22 | ||
| eNovation Chemicals LLC | Y1000676-5g |
2-Amino-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde |
1319197-32-4 | 95% | 5g |
$1800 | 2024-08-02 | |
| eNovation Chemicals LLC | D635213-500MG |
2-amino-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde |
1319197-32-4 | 97% | 500mg |
$405 | 2024-05-23 | |
| eNovation Chemicals LLC | D635213-1G |
2-amino-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde |
1319197-32-4 | 97% | 1g |
$605 | 2024-05-23 | |
| eNovation Chemicals LLC | D635213-5G |
2-amino-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde |
1319197-32-4 | 97% | 5g |
$1830 | 2024-05-23 | |
| eNovation Chemicals LLC | D635213-10G |
2-amino-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde |
1319197-32-4 | 97% | 10g |
$3140 | 2024-05-23 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1122696-100mg |
2-Amino-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde |
1319197-32-4 | 98% | 100mg |
¥617.00 | 2024-08-09 |
2-Amino-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde Related Literature
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Sethuraman Sathyamoorthi,M. Kanagaraj,Murugavel Kathiresan J. Mater. Chem. A, 2016,4, 4562-4569
-
A. M. Al-Sabagh,F. Z. Yehia,David R. K. Harding,Gh. Eshaq,A. E. ElMetwally Green Chem., 2016,18, 3997-4003
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
-
Feng Peng,Yuhao Zhang,Wei Yang,Yong Cao Polym. Chem., 2019,10, 1367-1376
1319197-32-4 (2-Amino-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde) Related Products
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